Cas no 871737-15-4 (1-Piperazineethanimine)

1-Piperazineethanimine structure
1-Piperazineethanimine structure
Product Name:1-Piperazineethanimine
CAS No:871737-15-4
MF:C6H13N3
MW:127.187520742416
CID:719354
PubChem ID:45117269
Update Time:2025-04-19

1-Piperazineethanimine Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazineethanimine
    • 1-Piperazineethanimine(9CI)
    • 2-piperazin-1-ylethanimine
    • 871737-15-4
    • 2-(Piperazin-1-yl)ethan-1-imine
    • SCHEMBL9261652
    • DTXSID90668577
    • Inchi: 1S/C6H13N3/c7-1-4-9-5-2-8-3-6-9/h1,7-8H,2-6H2
    • InChI Key: DZCFEGFIXJLAHW-UHFFFAOYSA-N
    • SMILES: N1(CC=N)CCNCC1

Computed Properties

  • Exact Mass: 127.110947427g/mol
  • Monoisotopic Mass: 127.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 86.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 39.1Ų
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